Cas no 115041-55-9 (Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-)

Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- structure
115041-55-9 structure
Product Name:Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
CAS No:115041-55-9
Molecular Formula:C23H30N2O3S
Molecular Weight:414.5609
CID:146697
PubChem ID:3087545

Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Properties

Names and Identifiers

    • Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
    • N-[4-[3-(4-benzylpiperidin-1-yl)propylsulfonyl]phenyl]acetamide
    • N-(4-((3-(4-(Phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)acetamide
    • DTXSID20150935
    • Acetamide, N-(4-((3-(4-(phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)-
    • 115041-55-9
    • BRN 5156615
    • InChIKey: YBJWYTHKCATNIU-UHFFFAOYSA-N
    • Inchi: InChI=1S/C23H30N2O3S/c1-19(26)24-22-8-10-23(11-9-22)29(27,28)17-5-14-25-15-12-21(13-16-25)18-20-6-3-2-4-7-20/h2-4,6-11,21H,5,12-18H2,1H3,(H,24,26)
    • SMILES: C1(CC2CCN(CCCS(C3C=CC(NC(=O)C)=CC=3)(=O)=O)CC2)C=CC=CC=1

Computed Properties

  • Exact Mass: 414.1979
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 414.19771400g/mol
  • Heavy Atom Count: 29
  • Complexity: 594
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 66.48

Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Related Literature

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